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Compound of Interest

Compound Name: 12R-Lox-IN-2

Cat. No.: B12381649

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comparative analysis of the lipoxygenase inhibitor 12R-Lox-IN-2,
focusing on its cross-reactivity with other lipoxygenase isoforms. The information is intended to
assist researchers in evaluating its suitability for their specific experimental needs.

Introduction to 12R-Lox-IN-2

12R-Lox-IN-2 (also identified as compound 7b) is a recently developed inhibitor of 12R-
lipoxygenase (12R-LOX), a key enzyme in the metabolic pathway of arachidonic acid.[1][2][3]
12R-LOX is implicated in various physiological and pathological processes, making its selective
inhibition a subject of significant research interest. This guide compares the inhibitory activity of
12R-Lox-IN-2 with other known lipoxygenase inhibitors.

Quantitative Inhibitor Comparison

The following table summarizes the available quantitative data (IC50 values) for 12R-Lox-IN-2
and other selected lipoxygenase inhibitors against various lipoxygenase isoforms. This data is
crucial for assessing the selectivity and potential off-target effects of these compounds.
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Other LOX
Inhibitor Target LOX IC50 (pM) Isoforms Reference
Inhibited

Selective over

12S-hLOX, 15-
12R-Lox-IN-2 hLOX, and 15-
human 12R-LOX  12.48 + 2.06 N [11[2]13]
(Compound 7b) hLOXB (specific

IC50 values not

reported)

Weak inhibitor of
Zileuton 5-LOX 05-13 12-LOX and 15-
LOX

Selective over 5-
LOX and 15-LOX

ML355 12-LOX ~0.3

Note: The specific IC50 values for 12R-Lox-IN-2 against other lipoxygenase isoforms are not
yet publicly available in the cited literature. The available research indicates selectivity, but
quantitative comparisons are limited.

Signaling Pathway Inhibition

The following diagram illustrates the lipoxygenase pathway and the points of inhibition for 12R-
Lox-IN-2 and other common inhibitors.
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Zileuton 12R_Lox_IN_2 Arachidonic Acid

5-LOX Pathway 15-LOX Pathway 12S-LOX Pathway

12R-LOX 12S-LOX

5-HPETE 12R-HPETE 15-HPETE 12S-HPETE

Y Y Y

Leukotrienes 12R-HETE 15-HETE 12S-HETE

Preparation

Enzyme Activity Assay Data Analysis

Prepare Serial Dilutions
of Test Inhibitor
(e.9., 12R-Lox-IN-2)

Incubate Enzyme Add Substrate Measure Product Formation Calculate Percent Inhibition Determine IC50 Values Compare IC50 Values
with Inhibitor (Arachidonic Acid) (Spectrophotometry/Fluorometry) for each LOX Isoform to Determine Selectivity

21

Prepare Recombinant
Lipoxygenase Isoforms
(5-LOX, 12R-LOX, 125-LOX, 15-LOX)
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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